Cas no 1806902-45-3 (2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1806902-45-3
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4860125
• Update Time: 2025-06-28

2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-6-5(7(10)15)3(2-13)1-4(14-6)8(11)12/h1,8H
• InChI Key： AFEBWYDPUQFPKY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C(C#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 53.8

Additional information on 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride

2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride: A Comprehensive Overview

2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride is a highly specialized organic compound with the CAS number 1806902-45-3. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in chemical synthesis and applications across various industries. The structure of this compound is characterized by a pyridine ring substituted with bromine, cyano, difluoromethyl, and carbonyl chloride groups, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 2-bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown significant potential in the field of drug discovery. Its unique electronic properties and structural features make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activities relevant to cancer and neurodegenerative diseases. Additionally, its fluorinated substituents enhance its lipophilicity and stability, which are critical for drug candidates.

The chemical stability of 2-bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride is another area of interest. Recent research has focused on understanding its degradation pathways under different environmental conditions. Findings suggest that it exhibits moderate persistence in aqueous environments, which is a crucial factor for its safe handling and disposal in industrial settings.

From a materials science perspective, this compound has been utilized as a precursor in the synthesis of advanced polymers and coatings. Its reactivity with nucleophiles allows for the construction of complex polymeric networks with tailored mechanical and thermal properties. Innovations in polymer chemistry have further expanded its utility in high-performance materials for aerospace and electronics industries.

In summary, 2-bromo-4-cyano-6-(difluoromethyl)pyridine-3-carbonyl chloride stands out as a versatile building block in modern organic chemistry. Its diverse applications span drug discovery, materials science, and industrial synthesis, supported by continuous advancements in synthetic methodologies and mechanistic understanding. As research progresses, this compound is expected to play an even more pivotal role in driving innovation across multiple disciplines.